Cas no 114324-56-0 (3-amino-1-benzyl-1-methylthiourea)

3-amino-1-benzyl-1-methylthiourea structure
114324-56-0 structure
Product Name:3-amino-1-benzyl-1-methylthiourea
CAS No:114324-56-0
MF:C9H13N3S
MW:195.284620046616
CID:2612696
PubChem ID:55279489
Update Time:2025-04-21

3-amino-1-benzyl-1-methylthiourea Chemical and Physical Properties

Names and Identifiers

    • 3-amino-1-benzyl-1-methylthiourea
    • 114324-56-0
    • N-Benzyl-N-methylhydrazinecarbothioamide
    • AKOS006333754
    • DTXSID00717303
    • Inchi: 1S/C9H13N3S/c1-12(9(13)11-10)7-8-5-3-2-4-6-8/h2-6H,7,10H2,1H3,(H,11,13)
    • InChI Key: CCCSKFUQQXLJKQ-UHFFFAOYSA-N
    • SMILES: S=C(NN)N(C)CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 195.08301860Da
  • Monoisotopic Mass: 195.08301860Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 73.4Ų
Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd